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Compound of Interest

Compound Name: Propylene Glycol Dilaurate

Cat. No.: B152313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Propylene Glycol Dilaurate, with the CAS number 22788-19-8, is a diester of propylene glycol

and lauric acid. This versatile excipient is widely utilized in the pharmaceutical, cosmetic, and

food industries for its emulsifying, solubilizing, and viscosity-controlling properties. This

technical guide provides an in-depth overview of its technical data, experimental protocols, and

key applications, with a focus on its role in drug development.

Chemical and Physical Properties
Propylene Glycol Dilaurate is a clear, oily liquid that is colorless or slightly yellow. Its

properties make it an effective vehicle for both hydrophilic and lipophilic active pharmaceutical

ingredients (APIs). A summary of its key quantitative data is presented in the table below.
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Property Value Reference

Molecular Formula C27H52O4 [1][2]

Molecular Weight 440.70 g/mol [1][2]

Boiling Point 504.5 ± 23.0 °C at 760 mmHg [1]

Density 0.915 ± 0.06 g/cm³ [1]

Solubility

Practically insoluble in water;

very soluble in alcohol,

methanol, and methylene

chloride.

[2]

Physical State Liquid at 20°C [1]

Table 1: Physicochemical Properties of Propylene Glycol Dilaurate

Experimental Protocols
Synthesis of Propylene Glycol Dilaurate
The synthesis of Propylene Glycol Dilaurate is typically achieved through the direct

esterification of propylene glycol with lauric acid. This reaction is generally catalyzed by an acid

catalyst and driven to completion by the removal of water.

Materials:

Propylene Glycol

Lauric Acid

p-Toluenesulfonic acid (catalyst)

Toluene (for azeotropic removal of water)

Sodium bicarbonate solution (for neutralization)

Anhydrous sodium sulfate (for drying)
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Rotary evaporator

Heating mantle, condenser, and Dean-Stark trap

Procedure:

In a round-bottom flask equipped with a heating mantle, magnetic stirrer, condenser, and a

Dean-Stark trap, combine propylene glycol and a molar excess of lauric acid (e.g., 1:2.2

molar ratio).

Add a catalytic amount of p-toluenesulfonic acid (e.g., 1-2% by weight of reactants).

Add toluene to the reaction mixture to facilitate the azeotropic removal of water.

Heat the mixture to reflux. The water produced during the esterification will be collected in

the Dean-Stark trap.

Monitor the reaction progress by measuring the amount of water collected. The reaction is

considered complete when the theoretical amount of water has been collected.

Cool the reaction mixture to room temperature.

Wash the mixture with a saturated sodium bicarbonate solution to neutralize the acid

catalyst.

Separate the organic layer and wash it with brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter the mixture and remove the toluene using a rotary evaporator to obtain the crude

Propylene Glycol Dilaurate.

The product can be further purified by vacuum distillation if required.
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Synthesis Workflow
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Caption: A simplified workflow for the synthesis of Propylene Glycol Dilaurate.

Analytical Characterization
The purity and identity of Propylene Glycol Dilaurate can be assessed using various

analytical techniques, including Gas Chromatography-Flame Ionization Detection (GC-FID),

High-Performance Liquid Chromatography (HPLC), and Fourier-Transform Infrared

Spectroscopy (FTIR).

1. Gas Chromatography-Flame Ionization Detection (GC-FID) for Purity Assessment
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This method is suitable for determining the purity of Propylene Glycol Dilaurate and

quantifying related substances.

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a flame ionization detector (FID).

Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film

thickness).

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Injector Temperature: 280°C.

Detector Temperature: 300°C.

Oven Temperature Program:

Initial temperature: 150°C, hold for 1 minute.

Ramp: Increase to 320°C at 15°C/min.

Final hold: Hold at 320°C for 10 minutes.

Injection Volume: 1 µL.

Sample Preparation: Dissolve a known amount of Propylene Glycol Dilaurate in a suitable

solvent like hexane or isopropanol to a concentration of approximately 1 mg/mL.

2. High-Performance Liquid Chromatography (HPLC) for Quantification in Formulations

HPLC can be used to quantify Propylene Glycol Dilaurate in pharmaceutical formulations.

Since it lacks a strong UV chromophore, derivatization or the use of a universal detector like a

Refractive Index Detector (RID) or Evaporative Light Scattering Detector (ELSD) is often

necessary.

Instrumentation and Conditions (with RID):
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HPLC System: Equipped with a refractive index detector.

Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 95:5 v/v).

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detector Temperature: 35°C.

Injection Volume: 20 µL.

Sample Preparation: Extract the formulation with a suitable solvent (e.g., methanol or

acetonitrile), filter, and dilute to an appropriate concentration within the calibration range.
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Caption: General analytical workflow for Propylene Glycol Dilaurate.

3. Fourier-Transform Infrared Spectroscopy (FTIR) for Identification

FTIR spectroscopy is a rapid and reliable method for the identification of Propylene Glycol
Dilaurate by confirming the presence of its characteristic functional groups.

Procedure:

Instrument: A Fourier-Transform Infrared Spectrometer.

Sample Preparation: A small drop of the neat liquid sample is placed directly onto the ATR

(Attenuated Total Reflectance) crystal.

Data Acquisition: Spectra are typically collected in the range of 4000-400 cm⁻¹ with a

resolution of 4 cm⁻¹.

Expected Peaks:

~2920 cm⁻¹ and ~2850 cm⁻¹ (C-H stretching of alkyl chains)

~1740 cm⁻¹ (C=O stretching of the ester group)

~1160 cm⁻¹ (C-O stretching of the ester group)

Applications in Drug Development
Propylene Glycol Dilaurate is a valuable excipient in drug development, primarily for topical

and oral formulations. Its ability to act as a solvent, emulsifier, and penetration enhancer makes

it suitable for a variety of drug delivery systems.

Formulation of Microemulsions for Enhanced Drug
Delivery
Microemulsions are thermodynamically stable, transparent, and have a small droplet size,

which can improve the solubility and bioavailability of poorly water-soluble drugs. Propylene
Glycol Dilaurate can be used as the oil phase in the formulation of microemulsions.
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Experimental Protocol for Microemulsion Formulation:

Materials:

Propylene Glycol Dilaurate (Oil Phase)

A surfactant (e.g., Tween 80)

A cosurfactant (e.g., Transcutol® P)

Water (Aqueous Phase)

Active Pharmaceutical Ingredient (API)

Procedure:

Construct a Pseudo-ternary Phase Diagram:

Prepare various mixtures of the surfactant and cosurfactant (Sₘᵢₓ) at different weight ratios

(e.g., 1:1, 2:1, 1:2).

For each Sₘᵢₓ ratio, mix it with the oil phase (Propylene Glycol Dilaurate) at different

weight ratios (e.g., from 9:1 to 1:9).

Titrate each oil/Sₘᵢₓ mixture with water dropwise under constant stirring.

Observe the mixtures for transparency and fluidity to identify the microemulsion region.

Plot the results on a pseudo-ternary phase diagram to delineate the microemulsion

existence area.

Prepare the Microemulsion:

Select a composition from the identified microemulsion region.

Dissolve the API in the oil phase (Propylene Glycol Dilaurate).

Add the Sₘᵢₓ to the oil phase and mix until a clear solution is formed.
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Add the required amount of water dropwise with gentle stirring until a transparent and

homogenous microemulsion is formed.

Characterization:

Measure the droplet size and polydispersity index using dynamic light scattering (DLS).

Determine the zeta potential to assess the stability of the microemulsion.

Evaluate the drug content and entrapment efficiency.

Microemulsion Formulation Workflow
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Caption: Workflow for developing a microemulsion using Propylene Glycol Dilaurate.

Safety Information
Propylene Glycol Dilaurate is generally considered safe for use in pharmaceutical and

cosmetic products. However, as with any chemical, appropriate safety precautions should be
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taken during handling.

Handling: Use in a well-ventilated area. Avoid contact with eyes, skin, and clothing. Wear

appropriate personal protective equipment (PPE), including gloves and safety glasses.

Storage: Store in a tightly closed container in a cool, dry place away from direct sunlight and

incompatible materials.

First Aid:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes.

Skin Contact: Wash off with soap and water.

Inhalation: Move to fresh air.

Ingestion: Rinse mouth with water and seek medical advice.

For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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